N,N-Dimethyl-4-piperidin-4-ylpyridin-2-amine dihydrochloride

• IUPAC Name: N,N-dimethyl-4-piperidin-4-ylpyridin-2-amine;dihydrochloride
• InChI: InChI=1S/C12H19N3.2ClH/c1-15(2)12-9-11(5-8-14-12)10-3-6-13-7-4-10;;/h5,8-10,13H,3-4,6-7H2,1-2H3;2*1H
• InChI Key: SDMYKBGTVMMGJZ-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=NC=CC(=C1)C2CCNCC2.Cl.Cl
• Molecular Formula: C12H21Cl2N3
• Molecular Weight: 278.22 g/mol

Description

“N,N-Dimethyl-4-piperidin-4-ylpyridin-2-amine dihydrochloride” is a chemical compound with the empirical formula C14H25Cl2N3. It is a solid substance and is used for pharmaceutical testing.

Synthesis Analysis

While specific synthesis methods for “N,N-Dimethyl-4-piperidin-4-ylpyridin-2-amine dihydrochloride” were not found, it’s worth noting that piperazine derivatives, which this compound is a part of, have been synthesized through various methods including cyclization of 1,2-diamine derivatives with sulfonium salts.

Molecular Structure Analysis

The molecular structure of “N,N-Dimethyl-4-piperidin-4-ylpyridin-2-amine dihydrochloride” is complex, with a molecular weight of 306.27. The SMILES string representation of the molecule is CN(C1=CC(CCC2CCNCC2)=CC=N1)C.Cl.Cl.

Physical And Chemical Properties Analysis

“N,N-Dimethyl-4-piperidin-4-ylpyridin-2-amine dihydrochloride” is a solid substance. It has a molecular weight of 306.27 and an empirical formula of C14H25Cl2N3.

Scientific Research Applications

Organic Synthesis

• Reactions with Amines : The compound participates in reactions with secondary amines such as piperidine, facilitating the exchange of dimethyl-amino functions for a piperidine, leading to the synthesis of various heterocyclic compounds. This showcases its utility in creating diverse molecular structures which are crucial in drug development and material science (Allan et al., 1972).
• Addition to Conjugated Dienes : It has been used in the addition of amines to conjugated dienes over solid base catalysts. This process yields unsaturated amines, demonstrating the compound's role in facilitating bond formation which is a fundamental reaction in organic synthesis (Kakuno & Hattori, 1984).

Catalysis

• Integrin Antagonists : It serves as a building block in the development of potent and orally active fibrinogen receptor antagonists, highlighting its importance in the design of molecules with potential therapeutic applications (Hayashi et al., 1998).
• Chemical Synthesis : The compound is involved in microwave-induced reactions for the synthesis of 2-amino-4-heteroarylpyrimidines, indicating its utility in facilitating reactions under specific conditions for the synthesis of complex molecules (Humphries et al., 2009).

Material Science

• Rotational Barrier Studies : Its derivatives have been studied for their rotational barriers, which is crucial in understanding molecular dynamics and properties, impacting material science and molecular engineering (Anagnostis & Turnbull, 2004).

Safety and Hazards

The compound is classified as Acute Tox. 4 Oral according to the GHS classification. The hazard statements include H302, and the precautionary statements include P301 + P312 + P330. It’s important to handle this compound with care and follow safety guidelines.